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Compound of Interest

Compound Name: Ahn 086

Cat. No.: B1666713

Technical Support Center: VA-086

This technical support center provides essential information for researchers, scientists, and
professionals working with VA-086, a water-soluble azo polymerization initiator. Here you will
find frequently asked questions and troubleshooting guides to ensure the stability, proper
storage, and effective use of this compound in your experiments.

Frequently Asked Questions (FAQS)

1. What is VA-086?

VA-086, chemically known as 2,2'-Azobis[2-methyl-N-(2-hydroxyethyl)propionamide], is a non-
nitrile, non-ionic, water-soluble azo polymerization initiator.[1] It is characterized by a hydroxyl
group at the end of its structure.[1]

2. What are the primary applications of VA-086?

VA-086 is primarily used as a polymerization initiator. Due to its high 10-hour half-life
decomposition temperature of 86°C, it can be used in combination with other initiators to
reduce residual monomer content in the final polymer.[1] It also has the potential to introduce a
hydroxyl group into the terminal end of a polymer.[1]

3. What are the recommended storage conditions for VA-0867?

To ensure its stability and performance, VA-086 should be stored under 25°C.[1]
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4. What are the solubility characteristics of VA-0867?

VA-086 is soluble in water, methanol, and ethanol. It is only slightly soluble in chloroform.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Low Polymerization Rate

Incorrect Temperature: The
reaction temperature may be
too low for efficient

decomposition of the initiator.

The 10-hour half-life
decomposition temperature for
VA-086 is 86°C in water.
Ensure your reaction
temperature is appropriate for
the desired initiation rate.
Consider raising the
temperature, for instance, to
90°C after an initial period at a

lower temperature (e.g., 70°C).

Initiator Concentration: The
concentration of VA-086 may

be insufficient.

Review your experimental
protocol and consider
optimizing the initiator

concentration.

High Residual Monomer

Incomplete Polymerization:
The reaction may not have

proceeded to completion.

Co-using VA-086 with another
initiator can help reduce
residual monomer. For
example, after an initial
polymerization period with an
initiator like V-50 at 70°C,
adding VA-086 and increasing
the temperature to 90°C can
drive the reaction closer to

completion.

Unexpected Polymer

Properties

Storage Conditions: Improper
storage may have led to

degradation of the initiator.

Always store VA-086 below

25°C as recommended.

Contamination: The reaction
mixture may be contaminated

with inhibitors.

Ensure all reagents and

solvents are pure and free

from polymerization inhibitors.

Quantitative Data
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Physical and Chemical Properties of VA-086

Property

Value

Chemical Name

2,2'-Azobis[2-methyl-N-(2-
hydroxyethyl)propionamide]

CAS RN® 61551-69-7
Molecular Weight 288.35 g/mol
Molecular Formula C12H24N404

Appearance

White to slightly yellow crystalline powder

Melting Point

138-145°C (decomposition)

10-hour Half-life Decomposition Temp.

86°C (in water)

Activation Energy

104.8 kJ/mol

Self-Accelerating Decomposition Temp. (SADT)

100°C

Source:

Experimental Protocols

General Protocol for Polymerization using VA-086 to Reduce Residual Monomer

This protocol is a general guideline for using VA-086 in combination with another initiator to

reduce residual monomer in a polymerization reaction.

Materials:

Monomer (e.g., Acrylamide)

Primary Initiator (e.g., V-50)

VA-086

Deionized Water
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e Reaction vessel with stirring and temperature control
Procedure:

e Prepare a solution of the monomer in deionized water in the reaction vessel. For example,
20 parts by weight of Acrylamide in 380 parts by weight of water.

e Add the primary initiator (e.g., 0.02 parts by weight of V-50).

o Heat the reaction mixture to the desired initial temperature (e.g., 70°C) and maintain for a set
period (e.g., 2 hours) to allow for initial polymerization.

 After the initial polymerization phase, add the desired quantity of VA-086 to the reaction
mixture.

 Increase the reaction temperature to a higher level (e.g., 90°C) to facilitate the
decomposition of VA-086 and further polymerization to consume residual monomer.

» Continue the reaction at the elevated temperature until the desired conversion is achieved.

» Cool the reaction mixture and proceed with polymer purification.
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Caption: Experimental workflow for using VA-086.
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Caption: Thermal decomposition of VA-086.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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